Cas no 69327-75-9 (Tetrahydro-3-(1-methylethyl)-2-(1-methylethyl)imino-5-phenyl-4H-1,3,5-thiadiazin-4-one)

• Product Name: Tetrahydro-3-(1-methylethyl)-2-(1-methylethyl)imino-5-phenyl-4H-1,3,5-thiadiazin-4-one
• CAS No: 69327-75-9
• MF: C₁₅H₂₁N₃OS
• MW: 291.4117
• MDL: MFCD24386852
• CID: 2092046
• Update Time: 2023-11-22

Tetrahydro-3-(1-methylethyl)-2-(1-methylethyl)imino-5-phenyl-4H-1,3,5-thiadiazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Isopropyl-2-(isopropylimino)-5-phenyl-1,3,5-thiadiazinan-4-one
• 3-isopropyl-2-isopropylimino-5-phenyl-[1,3,5]thiadiazinan-4-one
• 4H-1,3,5-Thiadiazin-4-one, tetrahydro-3-(1-Methylethyl)-2-[(1-Methylethyl)iMino]-5-phenyl-
• AK155418
• (Z)-3-isopropyl-2-(isopropylimino)-5-phenyl-1,3,5-thiadiazinan-4-one
• AX8289963
• ST2405120
• 5-phenyl-3-propan-2-yl-2-propan-2-ylimino-1,3,5-thiadiazinan-4-one
• (2Z)-5-phenyl-3-(propan-2-yl)-2-[(propan-2-yl)imino]-1,3,5-thiadiazinan-4-one
• Tetrahydro-3-(1-methylethyl)-2-(1-methylethyl)imino-5-phenyl-4H-1,3,5-thiadiazin-4-one

• MDL： MFCD24386852
• Inchi： 1S/C15H21N3OS/c1-11(2)16-14-18(12(3)4)15(19)17(10-20-14)13-8-6-5-7-9-13/h5-9,11-12H,10H2,1-4H3/b16-14-
• InChI Key： HSXMWAMNNUETHN-PEZBUJJGSA-N
• SMILES： S1C([H])([H])N(C2C([H])=C([H])C([H])=C([H])C=2[H])C(N(/C/1=N/C([H])(C([H])([H])[H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 375
• Topological Polar Surface Area: 61.2